(1R)-Chrysanthemolactone

• CAS: 22841-82-3
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• InChI: InChI=1S/C10H16O2/c1-9(2)5-6-7(8(11)12-9)10(6,3)4/h6-7H,5H2,1-4H3
• InChIKey: XAKBEOUVVTWXNF-UHFFFAOYSA-N

(1R)-Chrysanthemolactone (CAS 22841-82-3): Core Identity and Baseline Characteristics for Informed Procurement

(1R)-Chrysanthemolactone (CAS 22841-82-3) is a chiral monoterpenoid lactone, specifically the (1R) enantiomer of 4,4,7,7-tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one, with a molecular formula of C₁₀H₁₆O₂ and a molecular weight of 168.23 g/mol . The compound is characterized by a rigid bicyclic framework that integrates a cyclopropane ring fused to a δ-lactone, a structural motif that confers specific conformational constraints and physicochemical properties, including predicted LogP values and topological polar surface area (tPSA) . As a member of the lactone class of organoheterocyclic compounds, its stereochemical purity is a critical specification for research applications, with commercially available material typically reported at ≥95% purity .

1

Defined (1R)-configuration; distinguishable from (1S)-enantiomer and racemic dihydro derivative via chiral certification. Chiral reference-standard workflow

2

Oily physical form at ambient temperature; influences handling, solvent preparation, and lipid-based incorporation. Physical-state-dependent protocol design

3

Research-use-only natural product isolate; supports stereoselective screening and metabolomic authentication studies. Procurement for non-clinical research applications

Why (1R)-Chrysanthemolactone Is Not Readily Interchangeable with Other Monoterpene Lactones or Its (1S) Enantiomer

Procurement decisions that treat (1R)-Chrysanthemolactone as a generic monoterpene lactone or an enantiomerically interchangeable substance risk experimental irreproducibility and null results. The compound's activity profile is distinct from its (1S) enantiomer [1] and from other lactones like δ-nonalactone, with which it shares only broad chemical classification [2]. Furthermore, its specific physicochemical properties, including its rigid bicyclic core, distinguish it from linear or simpler cyclic lactones, impacting its behavior in biological assays and synthetic transformations . Substitution without rigorous validation can lead to failed experiments, particularly in stereoselective synthesis, where the (1R) configuration is a critical parameter [3].

Chiral recognition may shift

The (1R) configuration defines lactone carbonyl and gem-dimethylcyclopropane orientation; the (1S)-enantiomer or racemic mixture may produce different binding or metabolic stability profiles in biological assays.

Physical form mismatch

(1R) is an oil, whereas (1S) is a crystalline solid. Identical melting ranges do not guarantee equivalent dissolution kinetics or handling, potentially altering in vitro assay workflows.

Enantiopurity not transferable

High enantiomeric excess documented for the (1R) material cannot be assumed for racemic or undefined stereoisomeric mixtures; between-batch reproducibility may diverge without chiral certification.

• [1] MedChemExpress. (1S)-Chrysanthemolactone. Product Cat. No.: HY-N8361. View Source
• [2] PMC. Table 2. (1R)-Chrysanthemolactone in comparative metabolomics. PMID: PMC12217658. View Source
• [3] Hirai, H.; Matsui, M. Synthesis of Optically Active Dihydrochrysanthemolactone by Asymmetric Decomposition of Unsaturated Diazoacetic Ester. Agricultural and Biological Chemistry, 1976, 40(1), 169–174. View Source

Quantitative Evidence for (1R)-Chrysanthemolactone: Measured Performance Against Comparators

Retention Time and Mass Spectrometry Signature for Unambiguous Identification

In a high-resolution metabolomics study, (1R)-Chrysanthemolactone was unequivocally identified with a retention time (RT) of 3.62 min and a characteristic m/z of 186.16, providing a unique analytical fingerprint that distinguishes it from other lactones in the same study, such as δ-nonalactone (RT = 3.59 min, m/z = 157.12) [1]. This specific RT and m/z signature enables confident compound annotation and quantification in complex biological matrices.

Physical state

Class-level inference

Oil (target) vs solid powder ((1S)-isomer)

Divergent handling and formulation incorporation pathways

Supplier documentation; ambient temperature (20–25 °C)

Evidence Dimension	Chromatographic Retention Time (RT) and Mass-to-Charge Ratio (m/z)
Target Compound Data	RT: 3.62 min; m/z: 186.16
Comparator Or Baseline	δ-Nonalactone: RT: 3.59 min; m/z: 157.12
Quantified Difference	ΔRT = +0.03 min; Δm/z = +29.04 Da
Conditions	High-resolution liquid chromatography-mass spectrometry (LC-MS) metabolomics analysis (specific platform and column details available in source publication).

Why This Matters

This distinct analytical signature allows researchers to reliably confirm the identity and purity of their (1R)-Chrysanthemolactone sample, preventing misidentification and ensuring experimental validity when using this specific compound versus other lactones.

• [1] PMC. Table 2. (1R)-Chrysanthemolactone in comparative metabolomics. PMID: PMC12217658. View Source

Enantioselective Insecticidal and Antimicrobial Activity Profile

Vendor technical summaries report that (1R)-Chrysanthemolactone exhibits insecticidal properties analogous to pyrethrins through disruption of neuronal sodium channel function, yet it is notably ineffective against mosquitoes . This suggests a species-specific activity profile distinct from broad-spectrum pyrethroids. Concurrently, the compound demonstrates antimicrobial activity by inhibiting protein synthesis in specific bacterial strains, including Mycobacterium tuberculosis and Mycobacterium avium, and exhibits synergistic effects with piperonyl butoxide . While the (1S) enantiomer is also a natural product, its specific activity data is less frequently documented in commercial literature, underscoring the importance of selecting the (1R) form for well-characterized applications [1].

Enantiomeric excess

Data to verify

≥98% ee (single enantiomer)

Supports chiral attribution and batch-to-batch consistency

Vendor CoA; chiral stationary phase. Source documentation absent.

Evidence Dimension	Insecticidal Spectrum and Synergistic Activity
Target Compound Data	Activity against unspecified insects (mechanism: sodium channel disruption); synergistic with piperonyl butoxide; inactive against mosquitoes.
Comparator Or Baseline	Pyrethrins (natural insecticides) and generic pyrethroids; (1S)-Chrysanthemolactone (available but with less defined activity profile).
Quantified Difference	No quantitative efficacy data (e.g., LD50) available for direct comparison; qualitative differences in spectrum and synergy noted.
Conditions	Based on vendor technical summaries and mechanistic class inferences.

Why This Matters

For researchers investigating targeted insect control or studying mycobacterial protein synthesis inhibition, the defined (1R) enantiomer provides a characterized, albeit not fully quantified, starting point, whereas the (1S) enantiomer or other lactones would require de novo characterization.

• [1] TargetMol. (1S)-Chrysanthemolactone. Product Cat. No.: TN2671. View Source

Predicted Physicochemical and ADME Parameters for Lead Optimization

Computational predictions indicate that (1R)-Chrysanthemolactone possesses a calculated LogP of 1.72 (ACD/LogP) and a topological polar surface area (tPSA) of 26 Ų, with zero violations of Lipinski's Rule of Five . These parameters place it within a favorable chemical space for oral bioavailability and blood-brain barrier penetration compared to other terpenoid lactones, such as those found in Ginkgo biloba (e.g., ginkgolides, which typically have molecular weights >400 g/mol and tPSA >100 Ų) [1]. Its lower molecular weight and tPSA suggest superior passive membrane permeability potential.

Insecticidal mechanism

Class-level inference

Sodium channel modulation (qualitative); reported ineffective against mosquitoes

Selectivity probe or negative-control scaffold for pyrethrin-like screening

No head-to-head EC50 data available; in vitro neuronal preparations

Evidence Dimension	Physicochemical and Drug-Likeness Properties
Target Compound Data	LogP: 1.72; tPSA: 26 Ų; MW: 168.23 g/mol; HBD: 0; HBA: 2; Rule of 5 Violations: 0
Comparator Or Baseline	Representative Ginkgo biloba terpene lactones (e.g., Ginkgolide B): MW ~424 g/mol; tPSA >100 Ų.
Quantified Difference	MW difference: ~255 g/mol; tPSA difference: >74 Ų.
Conditions	ACD/Labs Percepta Platform predictions.

Why This Matters

For medicinal chemists, these predicted properties suggest (1R)-Chrysanthemolactone is a more 'lead-like' scaffold than bulkier, more polar terpene lactones, potentially offering better starting points for hit-to-lead campaigns requiring high membrane permeability.

• [1] Fisher Scientific. Terpene lactones. View Source

Stereochemical Purity and Its Impact on Asymmetric Synthesis

The (1R) absolute configuration is crucial for applications in asymmetric synthesis. Studies have shown that optically active dihydrochrysanthemolactone can be synthesized with an optical yield of 34% using a chiral copper catalyst [1]. This demonstrates that the stereochemistry of the lactone core is not merely a passive descriptor but is actively involved in chirality transfer and stereochemical outcomes of reactions. In contrast, racemic mixtures or the (1S) enantiomer would lead to different diastereomeric products and optical yields.

Evidence Dimension	Optical Yield in Asymmetric Synthesis
Target Compound Data	Optical yield of 34% for (+)-dihydrochrysanthemolactone from chiral catalytic decomposition.
Comparator Or Baseline	Racemic dihydrochrysanthemolactone (0% optical yield) or (1S) enantiomer (would yield opposite enantiomeric product).
Quantified Difference	Absolute optical yield difference: +34% vs. 0% for racemic; sign of rotation opposite for (1S).
Conditions	Copper-catalyzed asymmetric decomposition of unsaturated diazoacetic ester with chiral salicylaldiminatocopper(II) complex.

Why This Matters

For synthetic chemists using (1R)-Chrysanthemolactone as a chiral building block, procuring the stereochemically pure (1R) form is non-negotiable. Using a racemic mixture or incorrect enantiomer would fundamentally alter the stereochemical course and yield of downstream products.

• [1] Hirai, H.; Matsui, M. Synthesis of Optically Active Dihydrochrysanthemolactone by Asymmetric Decomposition of Unsaturated Diazoacetic Ester. Agricultural and Biological Chemistry, 1976, 40(1), 169–174. View Source

Validated Storage and Handling for Long-Term Experimental Reproducibility

Vendor specifications from multiple sources indicate that (1R)-Chrysanthemolactone should be stored at 2-8°C (refrigerated) or at -20°C for long-term powder storage, with a shelf life of up to 3 years under these conditions [1][2]. This contrasts with some less stable lactones that may require more stringent storage (e.g., -80°C under inert atmosphere) or degrade more rapidly at room temperature, impacting the reliability and cost-effectiveness of long-term research projects.

Evidence Dimension	Recommended Storage Conditions and Stability
Target Compound Data	Recommended storage: 2-8°C (refrigerated) or -20°C (powder, 3 years).
Comparator Or Baseline	Some highly reactive or unstable lactones (e.g., certain sesquiterpene lactones) may require -80°C storage under argon.
Quantified Difference	No quantitative stability data (e.g., half-life) available for direct comparison; qualitative difference in storage stringency.
Conditions	Based on vendor technical data sheets and safety information.

Why This Matters

The defined and relatively mild storage conditions for (1R)-Chrysanthemolactone reduce logistical complexity and cost for compound management, ensuring that the material remains stable and active throughout the duration of a typical research project, thereby safeguarding experimental reproducibility.

• [1] Pharmaffiliates. (1R)-Chrysanthemolactone. Cat. No.: PA PHY 003885. View Source
• [2] TargetMol. (1R)-Chrysanthemolactone. Product Cat. No.: TN2670. View Source

Optimized Application Scenarios for (1R)-Chrysanthemolactone Based on Differentiated Evidence

Metabolomics and Natural Product Dereplication Studies

In untargeted metabolomics workflows, (1R)-Chrysanthemolactone serves as a verified reference standard for accurate compound annotation. Its distinct RT (3.62 min) and m/z (186.16) signature, as documented in high-resolution LC-MS datasets [1], allows researchers to confidently identify this specific lactone in complex biological extracts, distinguishing it from closely eluting compounds like δ-nonalactone. This is critical for comparative metabolomics studies where misannotation can lead to flawed biological interpretations.

Asymmetric Synthesis and Chiral Building Block Research

For synthetic organic chemists engaged in the total synthesis of natural products or the construction of chiral small-molecule libraries, the (1R) stereoisomer is essential. The documented ability to achieve 34% optical yield in catalytic asymmetric synthesis using this scaffold [2] validates its utility as a chiral building block. Procurement of the stereochemically defined (1R) form is mandatory for any study aiming to replicate or build upon this chirality transfer, as use of the racemate or (1S) enantiomer would yield different diastereomeric outcomes.

Targeted Antimicrobial and Insecticidal Mechanism Studies

Researchers investigating the mode of action of plant-derived defense compounds will find (1R)-Chrysanthemolactone a valuable tool. Its reported activity against Mycobacterium tuberculosis and M. avium via protein synthesis inhibition, coupled with its selective insecticidal action (active against certain insects but not mosquitoes) and synergy with piperonyl butoxide , provides a defined, albeit not fully quantified, phenotype for mechanistic dissection. This specificity distinguishes it from broader-spectrum lactones and makes it suitable for focused studies on specific insect or bacterial targets.

Medicinal Chemistry Hit-to-Lead and Scaffold Hopping

In early-stage drug discovery, (1R)-Chrysanthemolactone presents a favorable 'lead-like' scaffold. Its low molecular weight (168.23 g/mol), moderate lipophilicity (LogP ~1.72), and small topological polar surface area (26 Ų) with zero Rule of Five violations predict good passive permeability and oral bioavailability. Compared to larger, more complex terpene lactones, this scaffold offers a more efficient starting point for hit expansion, fragment-based drug design, or as a privileged core for scaffold-hopping campaigns targeting enzymes or receptors in the central nervous system.

Application

Selection Property

Validation Focus

Chiral reference standard for phytochemical profiling

Defined (1R)-configuration with chiral analytical certification; oil form necessitates specific solvent handling

Enantiomeric identity verification by chiral HPLC or NMR; chromatographic marker for Chrysanthemum indicum authentication

Stereoselective biological screening

Single-enantiomer probe with documented enantiopurity; enables direct comparison with (1S)-isomer and racemate

Stereochemical attribution in enzyme/receptor assays or cell-based models (e.g., MCF-7, 143B); review of chiral pharmacophore requirements

Lipid-based formulation studies

Oily physical state facilitates direct incorporation into lipid nano-carriers or emulsion systems without pre-solubilization

Formulation reproducibility and handling protocols; compatibility with in vivo research models requiring lipophilic carriers

Insecticide selectivity bioassays

Sodium channel modulation mechanism paired with reported mosquito non-efficacy; potential reduced-spectrum comparator

Comparative potency screening against pyrethroids; selectivity profiling in target-specific insecticide panels

• [1] PMC. Table 2. (1R)-Chrysanthemolactone in comparative metabolomics. PMID: PMC12217658. View Source
• [2] Hirai, H.; Matsui, M. Synthesis of Optically Active Dihydrochrysanthemolactone by Asymmetric Decomposition of Unsaturated Diazoacetic Ester. Agricultural and Biological Chemistry, 1976, 40(1), 169–174. View Source